3-(4-bromophenyl)-1,2-oxazole-5-carboxylic acid
Overview
Description
3-(4-Bromophenyl)-1,2-oxazole-5-carboxylic acid, commonly referred to as BPOC, is a synthetic organic compound with a molecular formula of C7H5BrNO3. It is an important intermediate in the synthesis of various heterocyclic compounds, and has been used in various scientific research applications. BPOC is a white solid at room temperature, with a melting point of 181-183°C and a boiling point of 300°C.
Scientific Research Applications
- Background : Liquid crystals exhibit unique properties due to their anisotropic molecular shape. They find applications in liquid crystal displays (LCDs) and other technologies .
- Potential : Docking studies suggest that BPOC holds promise for biomedical applications, particularly in regulating inflammatory diseases .
Liquid Crystal Materials
Biomedical Applications
Neurotoxicity Research
Mechanism of Action
Target of Action
It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
Compounds with similar structures, such as 4-bromophenylacetic acid, have been observed to undergo reactions like free radical bromination and nucleophilic substitution . These reactions could potentially lead to changes in the compound’s interaction with its targets.
Biochemical Pathways
Similar compounds, such as indole derivatives, have been reported to affect various biological pathways . For instance, they have been found to influence the production of reactive oxygen species (ROS), which can lead to oxidative stress and cellular damage .
Pharmacokinetics
The suzuki–miyaura cross-coupling reaction, which is commonly used in the synthesis of such compounds, is known for its mild and functional group tolerant reaction conditions, leading to a relatively stable, readily prepared, and generally environmentally benign organoboron reagent . These properties could potentially impact the bioavailability of the compound.
Result of Action
Similar compounds, such as indole derivatives, have been reported to have diverse biological activities . For instance, they have been found to exhibit antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Action Environment
It’s worth noting that the suzuki–miyaura cross-coupling reaction, which is commonly used in the synthesis of such compounds, is known for its environmentally benign nature . This suggests that the compound could potentially be stable under a variety of environmental conditions.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(4-bromophenyl)-1,2-oxazole-5-carboxylic acid involves the synthesis of 4-bromobenzaldehyde, which is then reacted with hydroxylamine to form 4-bromo-N-hydroxybenzamide. This intermediate is then reacted with ethyl acetoacetate to form 3-(4-bromophenyl)-1,2-oxazole-5-carboxylic acid.", "Starting Materials": [ "4-bromotoluene", "Sodium hydroxide", "Chloroacetic acid", "Ethyl acetoacetate", "Hydroxylamine hydrochloride", "Sodium acetate", "Acetic acid", "Sulfuric acid", "Sodium nitrite", "Copper sulfate", "Sodium carbonate", "Nitric acid", "Sodium bisulfite" ], "Reaction": [ "4-bromotoluene is reacted with sodium hydroxide and chloroacetic acid to form 4-bromo-2-phenylbutyric acid", "4-bromo-2-phenylbutyric acid is then reacted with thionyl chloride to form 4-bromobenzaldehyde", "4-bromobenzaldehyde is reacted with hydroxylamine hydrochloride in the presence of sodium acetate and acetic acid to form 4-bromo-N-hydroxybenzamide", "4-bromo-N-hydroxybenzamide is then reacted with ethyl acetoacetate in the presence of sulfuric acid to form 3-(4-bromophenyl)-1,2-oxazole-5-carboxylic acid", "The final product is purified using sodium carbonate, nitric acid, and sodium bisulfite" ] } | |
CAS RN |
901930-35-6 |
Molecular Formula |
C10H6BrNO3 |
Molecular Weight |
268.1 |
Purity |
95 |
Origin of Product |
United States |
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